Cas no 946266-11-1 (3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 946266-11-1
• MF: C₂₂H₂₈ClN₃O₃S
• MW: 449.994023323059
• CID: 6177777
• PubChem ID: 16907228
• Update Time: 2025-07-23

3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide
• AKOS024642626
• 3-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• 3-chloro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• 946266-11-1
• 3-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzenesulfonamide
• F2351-0207

• Inchi： 1S/C22H28ClN3O3S/c1-25-9-3-4-17-14-18(7-8-21(17)25)22(26-10-12-29-13-11-26)16-24-30(27,28)20-6-2-5-19(23)15-20/h2,5-8,14-15,22,24H,3-4,9-13,16H2,1H3
• InChI Key： UBTMFRKSEXYZKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 449.1539906g/mol
• Monoisotopic Mass: 449.1539906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide

Introduction to 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 946266-11-1)

3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 946266-11-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements designed to interact with biological targets in a highly specific manner. The presence of both tetrahydroquinoline and morpholine moieties in its molecular structure suggests potential applications in the development of drugs targeting neurological and cardiovascular disorders.

The tetrahydroquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, renowned for its ability to modulate various biological pathways. Specifically, derivatives of tetrahydroquinoline have been extensively investigated for their roles in enhancing neurotransmitter receptor binding affinity, making them promising candidates for treating conditions such as depression, anxiety, and cognitive impairments. In the context of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide, the incorporation of a 1-methyl-substituted tetrahydroquinoline moiety at the 6-position further refines its pharmacological profile. This modification is known to enhance metabolic stability while maintaining strong binding interactions with target proteins.

Complementing the tetrahydroquinoline core is the morpholine group located at the 4-position of the morpholine ring. Morpholine derivatives are frequently employed in drug design due to their ability to improve solubility and bioavailability while simultaneously enhancing binding affinity to biological targets. The specific positioning of the morpholin-4-yl ethyl group in 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide creates a favorable orientation for interaction with enzymes and receptors involved in critical physiological processes.

The sulfonamide functional group at the 1-position of the benzene ring further contributes to the compound's pharmacological potential. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial properties and modulation of enzyme function. In this compound, the sulfonamide moiety may serve as a hinge region that allows for optimal conformational flexibility when binding to biological targets. This flexibility is crucial for achieving high affinity and selectivity in drug interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of complex molecules like 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzene-1-sulfonamide with high precision. These studies suggest that the compound exhibits strong potential for inhibiting key enzymes involved in inflammation and oxidative stress pathways. Given the growing recognition of these pathways as contributors to chronic diseases such as neurodegenerative disorders and cardiovascular diseases, this compound represents a promising lead for further therapeutic development.

In vitro studies have begun to elucidate the mechanism of action of this novel compound. Initial experiments indicate that it interacts with multiple protein targets with high specificity. The combination of the tetrahydroquinoline and morpholine moieties appears to create a unique binding profile that distinguishes it from existing therapeutic agents. Furthermore, preliminary toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical application.

The synthesis of 3-chloro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-ylyl)-2-(morpholin-lval)ethylbenzene-l-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of precursor molecules while maintaining high yields and purity. The use of advanced catalytic systems has enabled researchers to streamline synthetic pathways without compromising on chemical integrity.

As research continues into this compound's pharmacological properties, it is anticipated that new therapeutic applications will emerge. The structural features that make 3-chloro-N-Z(-methyl-l ,Z ,3 ,4 -tetrahy droquino lin-Z -ylyl)-Z -(mor phol i n-Z -y l)eth ylb en zene-l -s ulfon amide (CAS No. 946266-Ul) unique position it as a valuable candidate for drug development across multiple therapeutic areas. Future studies will likely focus on optimizing its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing off-target effects.

The integration of machine learning techniques into drug discovery pipelines has accelerated the identification of novel compounds like 3-chloro-N-Z(-methyl-l ,Z ,3 ,4 -tetrahy droquino lin-Z -ylyl)-Z -(mor phol i n-Z -y l)eth ylb en zene-l -s ulfon amide (CAS No. 946266-Ul). By leveraging large datasets and predictive models, researchers can rapidly screen vast libraries of compounds for potential therapeutic activity without extensive experimental validation early in the discovery process. This approach has already demonstrated success in identifying lead compounds with high binding affinity and selectivity for biological targets.

The role of computational modeling in predicting how compounds like 3-chloro-N-Z(-methyl-l ,Z ,3 ,4 -tetrahy droquino lin-Z -ylyl)-Z -(mor phol i n-Z -y l)eth ylb en zene-l -s ulfon amide (CAS No. 946266-Ul) interact with biological systems cannot be overstated. Advanced molecular dynamics simulations allow researchers to visualize conformational changes upon binding and assess how these changes influence biological activity. These insights are invaluable for guiding medicinal chemistry efforts toward optimizing lead compounds before they enter preclinical testing phases.

The development pipeline for this novel sulfonamide derivative includes several critical stages before it can reach clinical trials or commercialization status。 These stages involve extensive characterization through spectroscopic methods such as NMR spectroscopy、mass spectrometry、and X-ray crystallography。 Each analytical technique provides complementary information about molecular structure、 stereochemistry、and purity，ensuring that only well-characterized material advances toward further testing。

As interest grows around this class of compounds， collaborations between academic institutions、pharmaceutical companies，and contract research organizations are becoming increasingly common。 These partnerships facilitate knowledge sharing、resource pooling，and accelerate progress toward bringing new therapies into clinical practice。 The interdisciplinary nature of modern drug discovery underscores how integrating expertise across chemistry、biology，and medicine can drive innovation forward。